Cas no 1261674-03-6 (4-Chloro-1-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1261674-03-6
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD18393863
• CID: 4565753
• Update Time: 2025-05-20

4-Chloro-1-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-nitro-2-(trifluoromethoxy)benzene
• 4-CHLORO-2-TRIFLUOROMETHOXYNITROBENZENE
• CL8919
• 4-Chloro-2-(trifluoromethoxy)nitrobenzene
• 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene

• MDL： MFCD18393863
• Inchi： 1S/C7H3ClF3NO3/c8-4-1-2-5(12(13)14)6(3-4)15-7(9,10)11/h1-3H
• InChI Key： IGCJBPPURJRKDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 3.6
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene

Introduction to 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene (CAS No. 1261674-03-6)

4-Chloro-1-nitro-2-(trifluoromethoxy)benzene, with the CAS number 1261674-03-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique functional groups, including a chloro group, a nitro group, and a trifluoromethoxy group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene is particularly noteworthy. The presence of the chloro group enhances its reactivity and solubility in various solvents, making it a valuable intermediate in synthetic pathways. The nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. Additionally, the trifluoromethoxy group, known for its high electronegativity and lipophilicity, further enhances the compound's biological activity and pharmacological properties.

In recent years, 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors for specific enzymes involved in cancer progression. The unique combination of functional groups in 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene allows for fine-tuning of molecular properties, enabling the design of highly selective and efficacious drugs.

Beyond pharmaceutical applications, 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene has also shown promise in materials science. Its high thermal stability and unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a dopant in organic semiconductors, significantly improving their performance and efficiency. This finding opens up new avenues for the development of advanced electronic materials with enhanced functionalities.

The synthesis of 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In terms of safety and handling, it is important to note that while 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for 4-Chloro-1-nitro-2-(trifluoromethoxy)benzene are promising. Ongoing research continues to uncover new applications and optimize existing ones, driven by its unique chemical properties and versatile functionality. As advancements in synthetic methods and material science continue to evolve, this compound is likely to play an increasingly important role in various scientific and industrial fields.